Cas no 1805566-35-1 (Benzeneacetic acid, 3-bromo-2,4,6-trifluoro-)

• Product Name: Benzeneacetic acid, 3-bromo-2,4,6-trifluoro-
• CAS No: 1805566-35-1
• MF: C₈H₄BrF₃O₂
• MW: 269.015372276306
• MDL: MFCD28746950
• CID: 5407056
• PubChem ID: 117425733
• Update Time: 2025-05-20

Benzeneacetic acid, 3-bromo-2,4,6-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-bromo-2,4,6-trifluoro-
• 2-(3-bromo-2,4,6-trifluorophenyl)acetic acid

• MDL： MFCD28746950
• Inchi： 1S/C8H4BrF3O2/c9-7-5(11)2-4(10)3(8(7)12)1-6(13)14/h2H,1H2,(H,13,14)
• InChI Key： LNUHSKPIILJTRV-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=C(F)C=C(F)C(Br)=C1F

Additional information on Benzeneacetic acid, 3-bromo-2,4,6-trifluoro-

Introduction to Benzeneacetic acid, 3-bromo-2,4,6-trifluoro- (CAS No. 1805566-35-1)

Benzeneacetic acid, 3-bromo-2,4,6-trifluoro- (CAS No. 1805566-35-1) is a versatile organic compound with significant applications in the fields of pharmaceuticals and chemical synthesis. This compound is characterized by its unique structure, which includes a benzene ring substituted with a bromine atom at the 3-position and three fluorine atoms at the 2, 4, and 6 positions, along with an acetic acid group. The combination of these functional groups imparts specific chemical properties that make it valuable in various research and industrial settings.

The chemical structure of Benzeneacetic acid, 3-bromo-2,4,6-trifluoro- is represented by the molecular formula C₉H₄BrF₃O₂. The presence of the bromine and fluorine atoms significantly influences its reactivity and stability. Bromine is known for its ability to participate in various substitution and elimination reactions, while fluorine atoms enhance the compound's lipophilicity and metabolic stability. These properties are particularly advantageous in drug design and development.

In recent years, Benzeneacetic acid, 3-bromo-2,4,6-trifluoro- has gained attention in the pharmaceutical industry due to its potential as an intermediate in the synthesis of novel drugs. Research has shown that compounds with similar structural features can exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation by targeting specific signaling pathways.

The synthesis of Benzeneacetic acid, 3-bromo-2,4,6-trifluoro- typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by carboxylation or esterification steps. Advances in catalytic methods have also contributed to more efficient and environmentally friendly synthesis strategies. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the bromine and fluorine substituents onto the benzene ring.

In addition to its role as a synthetic intermediate, Benzeneacetic acid, 3-bromo-2,4,6-trifluoro- has been explored for its potential applications in materials science. The unique electronic properties conferred by the bromine and fluorine atoms make it suitable for use in the development of advanced materials such as polymers and coatings with enhanced performance characteristics. Recent studies have demonstrated that incorporating this compound into polymer matrices can improve their thermal stability and mechanical strength.

The safety profile of Benzeneacetic acid, 3-bromo-2,4,6-trifluoro- is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to minimize potential risks. Researchers should adhere to standard safety protocols when working with this compound to ensure a safe working environment.

In conclusion, Benzeneacetic acid, 3-bromo-2,4,6-trifluoro- (CAS No. 1805566-35-1) is a valuable compound with diverse applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research and development of novel compounds with significant biological and material properties. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in various scientific disciplines.